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A comprehensive overview for researchers, scientists, and drug development professionals
exploring the forefront of nickel-vanadium composite technology. This document details the
synthesis, characterization, and performance of these materials in emerging applications, from
energy storage to catalysis and beyond.

Nickel-vanadium (Ni-V) composites are a class of materials that are gaining significant attention
for their synergistic properties, which often surpass those of their individual components. The
combination of nickel's high electrical conductivity and catalytic activity with vanadium's multiple
oxidation states and high theoretical capacity has opened up new avenues for their application
in various high-technology fields. This technical guide provides an in-depth look at the novel
applications of Ni-V composites, with a focus on quantitative performance data, detailed
experimental protocols, and the underlying scientific principles.

Energy Storage Applications

The demand for high-performance energy storage devices has driven much of the research
into Ni-V composites. These materials have shown exceptional promise as electrode materials
in both lithium-ion batteries (LIBs) and supercapacitors.

Lithium-lon Battery Anodes

Ni-V composites, particularly nickel vanadates (e.g., NisV20s), have been investigated as
anode materials for LIBs due to their high theoretical capacities. The unique three-dimensional
architectures that can be achieved with these composites, such as interlaced nanosheets
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grown on nickel foam, provide a large surface area for electrolyte interaction and accommodate
the strain associated with lithiation and delithiation cycles.[1]

Table 1: Performance of Nickel-Vanadium Composites as Li-lon Battery Anodes

Initial Capacity
. . . Current
Composite Synthesis Discharge after 100 .
) . Density Reference
Material Method Capacity Cycles (mA (mA g-1)
=
(mMAhg)  hg) ’
NisV20g/Ni Hydrothermal  1626.1 1286.8 200 [1]
Hierarchical ZIF
) ) ) 945.9 (after
NisV20s@CM  intermediate - 500 [2]
o 200 cycles)
K-3 precipitation
) lonic liquid 765 (after
Ni-V20s-1L ] - 300 [2]
synthesis 300 cycles)

Supercapacitor Electrodes

In the realm of supercapacitors, Ni-V composites, including nickel vanadium sulfides and
oxides, are valued for their high specific capacitance and excellent rate capability. The
synergistic effect between nickel and vanadium, with their multiple stable oxidation states,
facilitates rich redox reactions, which are crucial for high capacitive performance.[3][4]

Table 2: Performance of Nickel-Vanadium Composites as Supercapacitor Electrodes
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Cycle
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91.2% after
NVS/G Solvothermal 1437 1 [3]
10,000
NiV11l (Ni:V =  Hydrothermal 92.0% after
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Polymerizatio
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Calcination
Nickel
. 89.5% after
Vanadium Hydrothermal 297 3 500 [61[7]
Oxide
V-doped Ni-
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o

Catalytic Applications

The versatile electronic properties of Ni-V composites make them excellent candidates for a

range of catalytic applications, from promoting the hydrogen evolution reaction to degrading

organic pollutants.

Hydrogen Evolution Reaction (HER)

Ni-V composites, such as highly dispersed nickel supported on vanadium nitride (Ni/VN), have

demonstrated outstanding performance as catalysts for the hydrogen evolution reaction, a

critical process in water splitting for hydrogen production.[9] These materials can exhibit

performance comparable to, and in some cases exceeding, that of the benchmark platinum on

carbon (Pt/C) catalyst, particularly in alkaline solutions.[9] The vanadium nitride support
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enhances the dispersion of nickel, weakens surface oxidation, and lowers the hydrogen binding

energy, all of which contribute to improved catalytic activity.[9]

Table 3: Performance of Nickel-Vanadium Composites in Hydrogen Evolution Reaction

Overpotential

Catalyst at 10 mAcm—2 Electrolyte Key Finding Reference
(mV)
Lower
) ) overpotential
Ni/VN 43 Alkaline [9]
than Pt/C (57
mV)
Photocatalysis

Ni-V oxide nanocomposites have been synthesized for the photocatalytic degradation of

organic pollutants like methyl orange.[10] These materials can harness light energy to generate

reactive oxygen species that break down harmful organic molecules in wastewater. The

efficiency of these photocatalysts can be further enhanced by controlling synthesis conditions

to optimize their structure and size.[10] Another novel application is the use of INVO4/NiFe20a4

nanocomposites for the degradation of tetracycline, showing significantly enhanced

photocatalytic activity compared to the individual components.[11]

Table 4: Performance of Nickel-Vanadium Composites in Photocatalysis

Composite Synthesis

Degradatio

. Pollutant n Efficiency Time (min) Reference
Material Method
(%)
) Methyl
NiO:V20s Sol-gel 88 [10]
Orange
INVOa/NiFe2 )
o Hydrothermal  Tetracycline 96.68 96 [11]
4
V20s/Cs- Methylene
) Hydrothermal 94.21 [12]
doped NiO:z Blue
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Other Catalytic Applications

Ni-V composites also play a role in industrial processes such as fluid catalytic cracking (FCC),
where they can enhance the catalyst's tolerance to metal contaminants like nickel and
vanadium present in crude oil feedstocks.[13][14] Furthermore, nickel-vanadium-impregnated
activated carbon has been investigated for the electrocatalytic conversion of furfural, a
biomass-derived compound, into valuable fuels and chemicals.[15]

Other Novel Applications

Beyond energy and catalysis, researchers are exploring the use of Ni-V composites in other
cutting-edge areas.

Anticancer Applications

Nickel-doped vanadium pentoxide (Ni@V20s) nanocomposites have shown promise in cancer
therapy.[16] Studies have indicated that these nanocomposites can induce apoptosis
(programmed cell death) in skin cancer cells by targeting the PISK/AKT/mTOR signaling
pathway.[16] The material generates reactive oxygen species within the mitochondria, leading
to cellular damage and subsequent cell death.[16]

Structural and Mechanical Applications

The addition of vanadium to nickel-based alloys, such as Ni-Hard 2, can significantly improve
their mechanical properties.[17] Alloying with vanadium can lead to a reduction in grain size
and the formation of hard vanadium carbides, resulting in increased hardness and wear
resistance.[17] Nickel-vanadium alloys are also used in the aerospace industry for
manufacturing components like turbine blades due to their excellent high-temperature strength.
[18]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and advancement of research in this
field. Below are representative experimental protocols for the synthesis of Ni-V composites.

Protocol 1: Hydrothermal Synthesis of NizV20s/Ni
Composites
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This protocol is based on the facile one-step hydrothermal route for preparing NizV20s/Ni

composites directly on nickel foam.[1]

Substrate Preparation: A piece of nickel foam is cleaned by sonication in 3 M HCI, deionized
water, and ethanol for 15 minutes each to remove the surface oxide layer and any organic
contaminants.

Precursor Solution Preparation: In a typical synthesis, a specific amount of ammonium
metavanadate (NH4VO:s) is dissolved in deionized water by heating and stirring.

Hydrothermal Reaction: The cleaned nickel foam is immersed in the precursor solution within
a Teflon-lined stainless-steel autoclave. The autoclave is then sealed and heated to a
specific temperature (e.g., 180 °C) for a designated period (e.g., 12 hours).

Product Recovery: After the autoclave cools down to room temperature, the nickel foam with
the grown NisV20s/Ni composite is taken out, washed several times with deionized water
and ethanol, and finally dried in an oven at a specific temperature (e.g., 60 °C) for several
hours.

Protocol 2: Solvothermal Synthesis of Nickel Vanadium
Sulfide on Graphene (NVSI/G)

This protocol describes the fabrication of a hierarchical structure of nickel vanadium sulfide

nanoparticles encapsulated on graphene nanosheets.[3]

Graphene Oxide (GO) Dispersion: GO is dispersed in a solvent, such as ethylene glycol,
through ultrasonication to obtain a homogeneous suspension.

Precursor Addition: Stoichiometric amounts of nickel chloride (NiClz2-6H20) and sodium
vanadate (NasVOa) are added to the GO suspension and stirred until fully dissolved.

Sulfur Source Addition: A sulfur source, such as thioacetamide (TAA), is then added to the
mixture.

Solvothermal Reaction: The resulting mixture is transferred to a Teflon-lined stainless-steel
autoclave and heated to a specific temperature (e.g., 160 °C) for a certain duration (e.g., 12
hours).
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e Product Collection and Treatment: After cooling, the black precipitate is collected by
centrifugation, washed with deionized water and ethanol, and dried under vacuum. The final
product may undergo further heat treatment to obtain the desired crystalline phase.

Protocol 3: Sol-Gel Synthesis of NiO:V20s
Nanocomposite

This method is used for preparing nickel oxide and vanadium pentoxide composites for
applications like photocatalysis.[10]

e Vanadium Pentoxide (V20s) Sol Preparation: Ammonium metavanadate (NH4VOs) is
dissolved in deionized water. An ion-exchange resin is added to the solution and stirred. The
resin is then filtered out to obtain a V20s sol.

o Nickel Oxide (NiO) Precursor Solution: Nickel acetate (Ni(CH3CO2)2:4H20) is dissolved in a
suitable solvent like methanol.

o Composite Formation: The V20s sol is slowly added to the nickel acetate solution under
continuous stirring. The mixture is heated until a thick gel is formed.

» Drying and Calcination: The gel is dried at ambient temperature for 24 hours and then
calcined in a furnace at a specific temperature (e.g., 250 °C) for a couple of hours to obtain
the final NiO:V20s nanocomposite powder.

Visualizing the Science: Diagrams and Pathways

To better understand the complex processes and relationships involved in the applications of
nickel-vanadium composites, the following diagrams have been generated.
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Substrate & Solution Preparation
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Caption: Hydrothermal synthesis workflow for NizV20s/Ni composites.
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Caption: PISBK/AKT/mTOR signaling pathway targeted by Ni@V20s.
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Caption: Factors contributing to enhanced HER activity in Ni/VN catalysts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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